Cas no 120503-30-2 (Adenosine,2',3'-dideoxy-N,N-dimethyl-)

• Product Name: Adenosine,2',3'-dideoxy-N,N-dimethyl-
• CAS No: 120503-30-2
• MF: C₁₂H₁₇N₅O₂
• MW: 263.295681715012
• CID: 152281
• PubChem ID: 451775
• Update Time: 2025-04-19

Adenosine,2',3'-dideoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine,2',3'-dideoxy-N,N-dimethyl-
• [(2S,5R)-5-[6-(dimethylamino)purin-9-yl]oxolan-2-yl]methanol
• 2',3'-Dideoxy-N6,N6-dimethyladenosine
• 6-dimethylaminopurine-2',3'-dideooxyriboside
• 6-Dimethylaminopurine-2',3'-dideoxyriboside
• AC1L9PUB
• ddDMA
• ddMe2A
• DMAPDDR
• N6,N6-dimethyl-2',3'-dideoxyadenosine
• N-6-dimethyl ddA
• DTXSID10152887
• SCHEMBL18410860
• [(2S,5R)-5-[6-(dimethylamino)-9H-purin-9-yl]oxolan-2-yl]methanol
• Adenosine, 2',3'-dideoxy-N,N-dimethyl-
• ((2S,5R)-5-(6-(Dimethylamino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
• 120503-30-2
• [(2S,5R)-5-[6-(dimethylamino)purin-9-yl]tetrahydrofuran-2-yl]methanol

• Inchi： 1S/C12H17N5O2/c1-16(2)11-10-12(14-6-13-11)17(7-15-10)9-4-3-8(5-18)19-9/h6-9,18H,3-5H2,1-2H3/t8-,9+/m0/s1
• InChI Key： DOEIDNFVZPMPSN-DTWKUNHWSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)N(C)C

Computed Properties

• Exact Mass: 263.138
• Monoisotopic Mass: 263.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 493.6°Cat760mmHg
• Flash Point: 252.3°C
• Refractive Index: 1.704

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides